The Discovery and Development of Egfr-IN-83: A Covalent Inhibitor Targeting EGFR in Breast Cancer
The Discovery and Development of Egfr-IN-83: A Covalent Inhibitor Targeting EGFR in Breast Cancer
A Technical Whitepaper for Researchers and Drug Development Professionals
Abstract
Egfr-IN-83, also identified as Compound 9 in peer-reviewed literature, is a potent, selective, and covalent inhibitor of the Epidermal Growth Factor Receptor (EGFR).[1][2][3][4] This document provides an in-depth technical guide on the discovery, synthesis, and preclinical evaluation of Egfr-IN-83. The development of this 4-anilinoquinazoline-based compound was guided by a machine learning-based approach, leading to a molecule with significant antiproliferative activity against breast cancer cell lines.[4][5] This whitepaper details the experimental protocols for its synthesis and biological evaluation, presents key quantitative data in a structured format, and visualizes the underlying scientific principles and workflows.
Introduction
The Epidermal Growth Factor Receptor (EGFR) is a well-validated therapeutic target in oncology.[6][7] As a member of the ErbB family of receptor tyrosine kinases, its signaling pathways, primarily the PI3K/AKT/mTOR and RAS/RAF/MEK/ERK pathways, are crucial for cell proliferation, survival, and differentiation.[8][9] Dysregulation of EGFR signaling, through overexpression or mutation, is a hallmark of various cancers, including a subset of breast cancers.[1][6][7] While several EGFR inhibitors have been developed, the emergence of resistance necessitates the discovery of novel therapeutic agents.[4][5]
Egfr-IN-83 was developed through a rational design process that utilized machine learning to predict the bioactivity of novel EGFR inhibitors.[4][5] This approach focused on the N-substituted quinazolin-4-amine scaffold, a core structure present in a large cluster of known EGFR inhibitors.[4][5] The subsequent synthesis and in vitro evaluation identified Egfr-IN-83 as a lead candidate with potent EGFR inhibitory and antiproliferative activities.[4][5]
Discovery and Design Rationale
The discovery of Egfr-IN-83 was predicated on a computational approach to identify promising candidates from a large chemical library of potential EGFR inhibitors.
Machine Learning-Based Bioactivity Prediction
A machine learning model was developed to predict the biological activity of novel EGFR inhibitors. This involved the following workflow:
This process allowed for the efficient screening of virtual compounds and prioritization of synthetic efforts on candidates with the highest predicted potency.[4][5]
The EGFR Signaling Pathway in Breast Cancer
Egfr-IN-83 is designed to inhibit the kinase activity of EGFR, thereby blocking downstream signaling cascades that promote tumor growth in breast cancer.
Quantitative Data Summary
Egfr-IN-83 (Compound 9) demonstrated potent inhibitory and antiproliferative activities in in vitro assays.[4][5]
| Compound | EGFR IC50 (nM) | MCF-7 IC50 (µM) | MDA-MB-231 IC50 (µM) |
| Egfr-IN-83 (Compound 9) | 2.53[1][4][10] | 2.50[4][5] | 1.96[4][5] |
Experimental Protocols
The following are detailed methodologies for the key experiments performed in the evaluation of Egfr-IN-83.
Synthesis of Egfr-IN-83 (Compound 9)
The synthesis of the 4-anilinoquinazoline-based inhibitors, including Egfr-IN-83, follows a multi-step synthetic route. A general representation of the synthesis is provided below. For the specific synthesis of Egfr-IN-83, refer to the detailed procedures in the supplementary information of the source publication.
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General Procedure: The synthesis typically begins with the construction of the quinazoline core, often from anthranilic acid derivatives. This is followed by a nucleophilic aromatic substitution reaction where the 4-position of the quinazoline is displaced by the desired substituted aniline to yield the final product. Purification is generally achieved through column chromatography.
EGFR Kinase Assay
The inhibitory activity of Egfr-IN-83 against the EGFR enzyme was determined using a biochemical kinase assay.
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Principle: The assay measures the ability of the compound to inhibit the phosphorylation of a substrate by the EGFR kinase domain.
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Methodology:
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Recombinant human EGFR kinase domain is incubated with the test compound (Egfr-IN-83) at various concentrations.
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A specific peptide substrate and ATP are added to initiate the kinase reaction.
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The reaction is allowed to proceed for a defined period at a controlled temperature.
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The amount of phosphorylated substrate is quantified. This can be done using various methods, such as radioactivity (if using [γ-³²P]ATP), fluorescence, or luminescence-based detection systems.
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The IC50 value, the concentration of the inhibitor required to reduce the enzyme activity by 50%, is calculated from the dose-response curve.
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Cell Viability Assay
The antiproliferative effects of Egfr-IN-83 on breast cancer cell lines were assessed using the MTT assay.[10][11]
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Cell Lines:
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Methodology:
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Cells are seeded in 96-well plates and allowed to adhere overnight.
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The cells are then treated with various concentrations of Egfr-IN-83 for a specified duration (e.g., 72 hours).
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Following treatment, the MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) is added to each well.
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Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals.
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The formazan crystals are solubilized with a suitable solvent (e.g., DMSO).
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The absorbance of the resulting purple solution is measured using a microplate reader at a specific wavelength (typically around 570 nm).
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The IC50 value, representing the concentration of the compound that inhibits cell growth by 50%, is determined from the dose-response curve.
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Apoptosis Assay
The ability of Egfr-IN-83 to induce programmed cell death (apoptosis) was evaluated, likely using flow cytometry with Annexin V and propidium iodide (PI) staining.
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Principle: Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane in early apoptotic cells. PI is a fluorescent nucleic acid stain that can only enter cells with compromised membranes, thus staining late apoptotic and necrotic cells.
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Methodology:
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Cells are treated with Egfr-IN-83 at a concentration known to induce cytotoxicity.
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After the treatment period, both adherent and floating cells are collected.
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The cells are washed and resuspended in Annexin V binding buffer.
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Fluorescently labeled Annexin V and PI are added to the cell suspension.
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The cells are incubated in the dark to allow for staining.
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The stained cells are analyzed by flow cytometry.
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The percentages of viable (Annexin V-negative, PI-negative), early apoptotic (Annexin V-positive, PI-negative), late apoptotic (Annexin V-positive, PI-positive), and necrotic (Annexin V-negative, PI-positive) cells are quantified.
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Conclusion
Egfr-IN-83 is a promising, potent, and selective EGFR inhibitor developed through a modern drug discovery paradigm that integrates machine learning and rational drug design. Its significant in vitro activity against breast cancer cell lines warrants further preclinical and clinical investigation. The detailed methodologies and structured data presented in this whitepaper provide a comprehensive resource for researchers and drug development professionals interested in the advancement of novel EGFR-targeted therapies.
References
- 1. Role of Epidermal Growth Factor Receptor in Breast Cancer - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Connected Papers | Find and explore academic papers [connectedpapers.com]
- 3. medchemexpress.com [medchemexpress.com]
- 4. Machine Learning-Based Approach to Developing Potent EGFR Inhibitors for Breast Cancer—Design, Synthesis, and In Vitro Evaluation - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Machine Learning-Based Approach to Developing Potent EGFR Inhibitors for Breast Cancer-Design, Synthesis, and In Vitro Evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. EGFR signaling pathway in breast cancers: from traditional signal transduction to direct nuclear translocalization - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. pure.lib.cgu.edu.tw [pure.lib.cgu.edu.tw]
- 8. researchgate.net [researchgate.net]
- 9. lifesciences.danaher.com [lifesciences.danaher.com]
- 10. The dose dependent in vitro responses of MCF-7 and MDA-MB-231 cell lines to extracts of Vatica diospyroides symington type SS fruit include effects on mode of cell death - PMC [pmc.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. EGFR-specific CAR-T cells trigger cell lysis in EGFR-positive TNBC | Aging [aging-us.com]
- 13. researchgate.net [researchgate.net]
- 14. EGFR expression is associated with cytoplasmic staining of CXCR4 and predicts poor prognosis in triple-negative breast carcinomas - PMC [pmc.ncbi.nlm.nih.gov]
